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Abstract

This technical guide provides a comprehensive overview of 2-Nitroethanol (CAS No. 625-48-
9), a versatile bifunctional organic compound. It details the compound's molecular structure,
physicochemical properties, and established synthesis protocols, with a focus on the Henry
reaction. Furthermore, this document explores its applications in organic synthesis, particularly
as a precursor to valuable intermediates in the pharmaceutical industry, and its role as a
crosslinking agent. Safety and handling protocols are also addressed to ensure its proper use
in a laboratory and industrial setting.

Introduction

2-Nitroethanol is an organic compound characterized by the presence of both a hydroxyl (-
OH) and a nitro (-NO2) functional group on adjacent carbon atoms.[1] This unique structure
imparts a distinct reactivity, making it a valuable intermediate in various synthetic pathways. Its
primary utility lies in its role as a precursor for the synthesis of pharmaceuticals, agrochemicals,
and other specialty chemicals.[1] This guide aims to provide a detailed technical resource for
professionals engaged in research and development who may utilize 2-Nitroethanol in their
work.

Molecular Structure and Identification
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The molecular structure of 2-Nitroethanol consists of a two-carbon chain where one carbon is
bonded to a hydroxyl group and the adjacent carbon is attached to a nitro functional group.[1]

Table 1: Compound Identification

Identifier Value

CAS Number 625-48-9[2][3][4]

Molecular Formula C2H5NO3[2][5][6]

Linear Formula NO2CH2CH20H]3][4]

IUPAC Name 2-nitroethanol[6]

Synonyms B-Nitroethanol, 2-nitro-1-ethanol, 3-Nitroethyl
alcohol[7]

SMILES C(CO)--INVALID-LINK--[O-][4]

InChl Key KIPMDPDAFINLIV-UHFFFAOYSA-N[4]

Physicochemical Properties

2-Nitroethanol is a colorless to pale yellow, viscous liquid at room temperature with a faint,
pungent odor.[1] It exhibits moderate solubility in water and is miscible with many common
organic solvents.[1]

Table 2: Physicochemical Data of 2-Nitroethanol
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Property Value Reference

Molecular Weight 91.07 g/mol [21[31[41[5]

Appearance (-:Ieér yellow to dark brown-red S11E]
liquid

Melting Point -80 °C (-112 °F) [21[51[61[9]

Boiling Point 194 °C at 765 mmHg [21[5119]

Density 1.27 g/mL at 25 °C [2][9]

Refractive Index (n20/D) 1.445 9]

Flash Point > 113 °C (> 235 °F) [5][9]

Water Solubility Moderately soluble [1]

Synthesis of 2-Nitroethanol

The most common and efficient method for the synthesis of 2-Nitroethanol is the Henry
reaction, also known as the nitroaldol reaction.[10][11] This reaction involves the base-
catalyzed condensation of nitromethane with formaldehyde.[10][11]

Experimental Protocol: Henry Reaction for 2-
Nitroethanol Synthesis

The following protocol is adapted from a well-established procedure.[12]
Materials:

Nitromethane

Paraformaldehyde

Methanolic potassium hydroxide (3N)

Concentrated sulfuric acid

Diphenyl ether
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e Petroleum ether or hexane
Procedure:

A suspension of paraformaldehyde in a large excess of freshly distilled nitromethane is
prepared in a three-necked, round-bottomed flask equipped with a mechanical stirrer and a
thermometer.[12]

The suspension is stirred vigorously, and 3N methanolic potassium hydroxide solution is
added dropwise until the paraformaldehyde begins to dissolve (apparent pH of 7-8).[12]

The temperature of the solution will rise and should be monitored. Stirring is continued for
one hour after the addition of the alkaline solution is complete.[12]

The added alkali is then neutralized by the dropwise addition of concentrated sulfuric acid
until an apparent pH of about 4 is reached. The solution is stirred for another hour.[12]

The precipitated potassium sulfate is removed by filtration.

The excess nitromethane is removed from the filtrate by distillation under reduced pressure.
[12]

The residue is transferred to a flask containing an equal weight of diphenyl ether for
purification via vacuum distillation.[12]

The main fraction, a two-phase distillate of 2-Nitroethanol and diphenyl ether, is collected.
[12]

The lower layer of crude 2-Nitroethanol is separated and extracted with an equal volume of
petroleum ether or hexane to remove residual diphenyl ether.[12]

The lower layer of purified 2-Nitroethanol is drawn off. The product may turn light yellow
upon standing.[12]
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Caption: The Henry Reaction Mechanism for 2-Nitroethanol Synthesis.

Applications in Drug Development and Research

2-Nitroethanol serves as a crucial building block in the synthesis of various compounds with
significant biological activity.

Precursor to Bronopol

2-Nitroethanol is an intermediate in the synthesis of Bronopol (2-bromo-2-nitro-1,3-
propanediol), a widely used antimicrobial agent in pharmaceuticals and cosmetics.[13] The
synthesis involves the hydroxymethylation of nitromethane to form 2-nitro-1,3-propanediol,
followed by bromination.[4]
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Caption: Synthetic Pathway from Nitromethane to Bronopol.

Role as a Crosslinking Agent

B-nitroalcohols, including 2-Nitroethanol, have been investigated as effective crosslinking
agents for collagenous tissues, which is relevant for treatments of conditions like keratoconus.
[14] The proposed mechanism involves a base-catalyzed retro-Henry reaction, leading to the
release of formaldehyde, which then acts as the crosslinking agent.[14]
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Caption: Mechanism of 2-Nitroethanol as a Crosslinking Agent.

Intermediate in the Synthesis of Aliskiren Precursors

2-Nitroethanol is a precursor to nitroethene, a highly reactive intermediate. Nitroethene is
utilized in the synthesis of more complex molecules, such as intermediates for the
antihypertensive drug Aliskiren.[1] For instance, nitroethene can react with isovaleric aldehyde
in an organo-catalytic reaction to form 2(R)-isopropyl-4-nitro-1-aldehyde, a key chiral building
block.[1]
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Safety and Handling

2-Nitroethanol is considered moderately toxic upon ingestion, inhalation, or dermal contact.[1]
It is a skin and eye irritant and may cause respiratory irritation.[1][5]

Table 3: Hazard and Safety Information

Hazard Statement Precautionary Statement

P261: Avoid breathing

H315: Causes skin irritation[3
13 dust/fume/gas/mist/vapors/spray[15]

H319: Causes serious eye irritation[3] P264: Wash skin thoroughly after handling[15]

P271: Use only outdoors or in a well-ventilated

H335: May cause respiratory irritation[3]
area[15]

P280: Wear protective gloves/protective

clothing/eye protection/face protection[15]

P302+P352: IF ON SKIN: Wash with plenty of
water[15]

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing[15]

Handling and Storage:
e Store in a cool, well-ventilated area in tightly sealed containers.[1]

o Keep away from strong oxidizing agents, strong bases, acid chlorides, acid anhydrides,
combustible materials, and heat sources.[1][5]

« It has been reported to explode under vacuum distillation, potentially due to the presence of
peroxides or alkali.[5][6]

Personal Protective Equipment (PPE):
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o Wear appropriate chemical-resistant gloves, safety goggles or a face shield, and a lab coat.
[16]

e Use in a well-ventilated area or with a fume hood to avoid inhalation of vapors.[16]

Conclusion

2-Nitroethanol is a chemical intermediate with significant utility in organic synthesis,
particularly in the pharmaceutical and specialty chemical industries. Its synthesis via the Henry
reaction is well-established, and its reactivity allows for the creation of a variety of valuable
downstream products. A thorough understanding of its properties and adherence to strict safety
protocols are essential for its effective and safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


http://www.orgsyn.org/demo.aspx?prep=CV5P0833
https://en.wikipedia.org/wiki/Henry_reaction
https://pmc.ncbi.nlm.nih.gov/articles/PMC3939017/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3939017/
https://www.organic-chemistry.org/namedreactions/henry-reaction.shtm
https://patents.google.com/patent/EP2247568B1/en
https://patents.google.com/patent/EP2247568B1/en
https://www.benchchem.com/product/b1329411#2-nitroethanol-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1329411#2-nitroethanol-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1329411#2-nitroethanol-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1329411#2-nitroethanol-cas-number-and-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329411?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

